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Compound of Interest

Compound Name: 2-Formyl-5-methoxybenzoic acid

CAS No.: 4785-56-2

Cat. No.: B1352372

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectral analysis of 2-Formyl-
5-methoxybenzoic acid (CAS No: 4785-56-2), a key intermediate in organic synthesis. This

document is intended for researchers, scientists, and professionals in drug development,

offering a detailed look at its structural characterization through Nuclear Magnetic Resonance

(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). While experimental spectra

for this specific compound are not publicly available, this guide outlines the expected spectral

data based on established principles and data from structurally related compounds.

Chemical Structure and Properties
IUPAC Name: 2-Formyl-5-methoxybenzoic acid

Molecular Formula: C₉H₈O₄

Molecular Weight: 180.16 g/mol

Structure:
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An aromatic ring substituted with a carboxylic acid group, a formyl group, and a methoxy

group.

Predicted Spectral Data
The following tables summarize the predicted spectral data for 2-Formyl-5-methoxybenzoic
acid. These predictions are based on the analysis of its functional groups and comparison with

similar molecules.

Table 1: Predicted ¹H NMR Spectral Data
Proton Assignment

Predicted Chemical Shift
(δ) [ppm]

Multiplicity

Carboxylic Acid (-COOH) > 10.0 Broad Singlet

Aldehyde (-CHO) 9.5 - 10.5 Singlet

Aromatic (Ar-H) 7.0 - 8.5 Multiplet

Methoxy (-OCH₃) 3.8 - 4.0 Singlet

Table 2: Predicted ¹³C NMR Spectral Data
Carbon Assignment Predicted Chemical Shift (δ) [ppm]

Carboxylic Acid (-COOH) 165 - 175

Aldehyde (-CHO) 190 - 200

Aromatic (Ar-C) 110 - 160

Methoxy (-OCH₃) 55 - 60

Table 3: Predicted IR Absorption Bands
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Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

O-H (Carboxylic Acid) 2500 - 3300 Broad

C=O (Carboxylic Acid) 1680 - 1710 Strong

C=O (Aldehyde) 1670 - 1700 Strong

C-O (Ether) 1200 - 1300 & 1000 - 1100 Strong

C-H (Aromatic) 3000 - 3100 Medium

C-H (Aldehyde) 2700 - 2850 & 2800 - 2950 Medium

Table 4: Predicted Mass Spectrometry Fragmentation
m/z Value Possible Fragment Ion

180 [M]⁺ (Molecular Ion)

163 [M - OH]⁺

151 [M - CHO]⁺

135 [M - COOH]⁺

121 [M - COOH - CH₂]⁺

105 [C₇H₅O]⁺

77 [C₆H₅]⁺

Experimental Protocols
Detailed methodologies for acquiring the spectral data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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Procedure:

Sample Preparation: Dissolve 5-10 mg of 2-Formyl-5-methoxybenzoic acid in

approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

¹H NMR Acquisition: Acquire the proton NMR spectrum with a sufficient number of scans to

obtain a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse

sequence.

Data Processing: Process the acquired Free Induction Decay (FID) using Fourier

transformation. Phase and baseline correct the resulting spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared Spectrometer.

Procedure:

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 2-Formyl-5-methoxybenzoic acid with approximately

100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and

record the spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of a

pure KBr pellet should be recorded and subtracted.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.
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Instrumentation: A mass spectrometer, typically with an Electron Ionization (EI) source.

Procedure:

Sample Introduction: Introduce a small amount of the sample into the ion source of the mass

spectrometer, often via a direct insertion probe or after separation by gas chromatography.

Ionization: Bombard the sample with high-energy electrons (typically 70 eV) to generate a

molecular ion and various fragment ions.

Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z).

Detection: Detect the abundance of each ion to generate the mass spectrum.

Logical Workflow for Spectral Analysis
The following diagram illustrates the logical workflow for the comprehensive spectral analysis of

a chemical compound like 2-Formyl-5-methoxybenzoic acid.
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Workflow for Spectral Analysis of 2-Formyl-5-methoxybenzoic Acid

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Synthesis & Purification

Purity Assessment (e.g., HPLC, TLC)

Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy

Determine Molecular Weight & Fragmentation Identify Functional Groups Elucidate C-H Framework

Propose/Confirm Structure

Click to download full resolution via product page

Workflow for Spectroscopic Analysis

This comprehensive approach, combining NMR, IR, and MS, provides a robust methodology

for the structural elucidation and confirmation of 2-Formyl-5-methoxybenzoic acid, crucial for

its application in research and development.

To cite this document: BenchChem. [Spectral Analysis of 2-Formyl-5-methoxybenzoic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxybenzoic-acid-a-technical-guide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1352372/docs?utm_src=pdf-body-img#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1352372/docs?utm_src=pdf-body#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1352372/docs#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1352372/docs#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1352372/docs#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1352372/docs#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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